Cas no 1178076-35-1 (methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine)

• Product Name: methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine
• CAS No: 1178076-35-1
• MF: C₁₀H₂₃N₃
• MW: 185.309722185135
• CID: 6490703
• PubChem ID: 60851260
• Update Time: 2025-06-15

methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine
• 1-Piperazineethanamine, N-methyl-N-(1-methylethyl)-
• n-Methyl-N-(2-(piperazin-1-yl)ethyl)propan-2-amine

• Inchi： 1S/C10H23N3/c1-10(2)13-8-6-12(7-9-13)5-4-11-3/h10-11H,4-9H2,1-3H3
• InChI Key： AKTVHYUYQQUQHV-UHFFFAOYSA-N
• SMILES： N1(CCNC)CCN(C(C)C)CC1

Experimental Properties

• Density: 0.904±0.06 g/cm3(Predicted)
• Boiling Point: 236.5±8.0 °C(Predicted)
• pka: 9.66±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine

Introduction to Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine and Its Significance in Modern Chemical Research

Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine, a compound with the CAS number 1178076-35-1, represents a fascinating molecule in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in various scientific domains. The presence of a piperazine moiety and a combination of aliphatic and aromatic functionalities makes it a versatile candidate for further exploration.

The molecular structure of Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine consists of a piperazine ring linked to an ethyl group, which is further substituted with a propan-2-yl moiety. This arrangement imparts specific chemical properties that make the compound particularly interesting for medicinal chemistry and drug development. The piperazine ring, known for its ability to form stable hydrogen bonds, enhances the compound's solubility and bioavailability, making it an attractive scaffold for pharmacological applications.

In recent years, there has been a growing interest in the development of novel compounds that incorporate piperazine derivatives due to their broad spectrum of biological activities. Piperazine-based compounds have been extensively studied for their potential in treating various diseases, including neurological disorders, infectious diseases, and cancer. The structural versatility of Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine allows for modifications that can fine-tune its pharmacological properties, making it a valuable tool in the search for new therapeutic agents.

One of the most compelling aspects of Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine is its potential role in the development of drugs that target specific biological pathways. For instance, piperazine derivatives have shown promise in inhibiting enzymes and receptors involved in neurotransmitter signaling. This makes them particularly relevant in the treatment of conditions such as depression, anxiety, and Parkinson's disease. The compound's ability to interact with these targets suggests that it could be a lead molecule for the development of novel therapeutics.

Recent advancements in computational chemistry have also highlighted the importance of Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine in drug discovery. Molecular modeling studies have demonstrated that this compound can effectively bind to various protein targets, suggesting its potential as an inhibitor or modulator. These studies provide valuable insights into the compound's mechanism of action and help guide the design of more potent derivatives.

The synthesis of Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine involves a series of well-established organic reactions that highlight its synthetic accessibility. The process typically begins with the preparation of the piperazine derivative, followed by alkylation and subsequent functional group transformations. These synthetic steps are optimized to ensure high yields and purity, making the compound suitable for both laboratory research and industrial applications.

In addition to its pharmacological potential, Methyl2-(piperazin-1-yl)ethyl(propan-2-yl)amine has also been explored for its role in materials science. The compound's unique structural features make it a candidate for use in polymer chemistry and nanotechnology. For example, it can be incorporated into polymeric materials to enhance their thermal stability and mechanical properties. This dual functionality as both a pharmaceutical intermediate and a material science component underscores the broad utility of this compound.

The future prospects for Methyl2-(piperazin-1-yl)ethyl(propan-2-yi]amine are promising, with ongoing research aimed at uncovering new applications and improving its properties. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully realize its potential. As our understanding of biological systems continues to evolve, compounds like Methyl2-(piperazin--1-yi]ethyl(propan-yi]amine will play an increasingly important role in addressing some of the most pressing challenges in medicine and materials science.